Cas no 65870-46-4 ((2r,3s)-2,3-dihydroxy-3-phenylpropionic acid methyl ester)
65870-46-4 structure
Product Name:(2r,3s)-2,3-dihydroxy-3-phenylpropionic acid methyl ester
CAS No:65870-46-4
MF:C10H12O4
MW:196.199883460999
CID:962712
PubChem ID:9920630
Update Time:2025-04-19
(2r,3s)-2,3-dihydroxy-3-phenylpropionic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- (2r,3s)-2,3-dihydroxy-3-phenylpropionic acid methyl ester
- METHYL (2R,3S)-(+)-2,3-DIHYDROXY-3-PHENYLPROPIONATE
- Nonanoic acid,3-hydroxy-2-methylene-,methyl ester
- Benzenepropanoic acid,a,b-dihydroxy-,methyl ester,(ar,bs)-
- J-004848
- methyl (2r,3s)-2,3-dihydroxy-3-phenylpropanoate
- Methyl (2R,3S)-(+)-2,3-dihydroxy-3-phenyl propionate
- (2R,3S)-Dihydroxy-3-phenyl-propionic acid methyl ester
- SCHEMBL8571791
- 65870-46-4
- (2R,3S)-Methyl 2,3-dihydroxy-3-phenylpropanoate
- 122743-18-4
- Methyl (2R,3S)-(+)-2,3-dihydroxy-3-phenylpropionate, 99%
- DB-297736
- MFCD06797453
- methyl (2S,3S)-2,3-dihydroxy-3-phenylpropanoate
-
- Inchi： 1S/C10H12O4/c1-14-10(13)9(12)8(11)7-5-3-2-4-6-7/h2-6,8-9,11-12H,1H3/t8-,9+/m0/s1
- InChI Key： IXDRYSIPXMREGK-DTWKUNHWSA-N
- SMILES： O[C@@H](C1C=CC=CC=1)[C@H](C(=O)OC)O
Computed Properties
- Exact Mass: 196.07400
- Monoisotopic Mass: 196.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76000
- LogP: 0.25390
(2r,3s)-2,3-dihydroxy-3-phenylpropionic acid methyl ester Related Literature
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
65870-46-4 ((2r,3s)-2,3-dihydroxy-3-phenylpropionic acid methyl ester) Related Products
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